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Introduction

The Water Accounting Model - 2 layers (WAM2layers) is a sophisticated Eulerian atmospheric
moisture tracking model designed for researchers and scientists in hydrology, meteorology, and
climate science.[1][2] It provides a quantitative framework to understand the complete
atmospheric branch of the hydrological cycle. The model's primary function is to trace the path
of atmospheric moisture, either by identifying the ultimate destination of evaporated water
(forward tracking) or by determining the original evaporative source of precipitation (backward
tracking).[3][4][5] Developed to study atmospheric dynamics, rainfall patterns, and the impacts
of climate and land-use change, WAM2layers has been utilized in over 60 academic studies.[3]

[6]7]

The model operates on gridded atmospheric datasets, such as reanalysis data or outputs from
climate models, by solving a prognostic equation for "tagged" moisture.[3][6][8] Its evolution
from a single-layer to a two-layer model significantly improved its accuracy, particularly in
scenarios with strong directional wind shear.[6][9] The most recent major release, WAM2layers
v3, is a complete rewrite of the original, incorporating performance optimizations and improved
software sustainability practices to handle high-resolution input data.[3][6][7][8]

Core Principles and Governing Equations

WAM2layers is fundamentally a water accounting model that meticulously balances the
moisture budget within a defined atmospheric column.[1][9] It operates on an offline basis,
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meaning it uses pre-existing data from atmospheric models rather than running concurrently
with them.[2]

The core of the model is its two-layer vertical structure, which was introduced to better
represent the complexity of atmospheric moisture transport. The single-layer predecessor was
found to produce large errors in cases of strong directional wind shear, a limitation that the two-
layer version effectively addresses.[9][10]

The model's logic is based on the principle of moisture conservation. For each grid cell in the
model's domain, it balances the moisture that enters, leaves, evaporates, precipitates, and is
exchanged between the two vertical layers.[1] The governing equations, as implemented in
WAM2layers v3, can be summarized as follows:

o Total Moisture Budget: The model first ensures a balanced budget for the total atmospheric
moisture (both tagged and untagged) in each grid cell. This involves accounting for all fluxes
into and out of the cell (horizontal and vertical) as well as surface fluxes (evaporation and
precipitation).[9]

o Tagged Moisture Budget: Once the total budget is balanced, the model solves a prognostic
equation for the "tagged" moisture.[3][6] This equation tracks the fraction of total moisture in
a grid cell that originated from (in backward tracking) or is destined for (in forward tracking) a
specific source/sink region. The movement of tagged moisture is assumed to be proportional
to the total moisture fluxes.[11]

The equations are solved numerically over a defined time period using gridded input data. The
model is written in Python and is designed to be used as a command-line tool.[4]

Model Workflow and Tracking Modes

A typical WAM2layers experiment involves several key steps, from preparing the input data to
running the tracking simulation and analyzing the output.
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Caption: General experimental workflow in WAM2layers.
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Tracking Modes

The model can be run in two primary modes depending on the research question.[5]

1. Backward Tracking: This mode is used to determine the evaporative sources of precipitation

in a specific "tagging region”. The model takes precipitation data from the target region as input
and tracks the moisture backward in time to identify where it evaporated.[5]

Precipitation Sink Tracked Moisture Atmospheric Transport Identified Sources Evaporation Sources
(Input 'Tagging' Region) (Moisture tracked backward in time) (Output)

Click to download full resolution via product page

Caption: Conceptual diagram of backward moisture tracking.

2. Forward Tracking: This mode is used to determine where moisture evaporated from a
specific region eventually precipitates. The model takes evaporation data from the "tagging

region" as input and tracks the moisture forward in time to map its subsequent precipitation
locations.[5]

Evaporation Source Tracked Moisture Atmospheric Transport Identified Sinks Precipitation Sinks
(Input 'Tagging' Region) (Moisture tracked forward in time) (Output)

Click to download full resolution via product page

Caption: Conceptual diagram of forward moisture tracking.

Data Requirements

WAM2layers is an offline model and relies on external gridded atmospheric data. The quality
and resolution of this input data are critical for the accuracy of the tracking results. The model
has been adapted to work with several major reanalysis and climate model datasets.
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Parameter . . Common Data . .
Required Variables Typical Resolution
Category Sources
Specific Humidity, ERAS5, ERA-Interim, 1.5° x 1.5° (ERA-
Atmospheric State Surface Pressure, MERRA-2, Climate Interim) to higher
Total Column Water Model Output resolutions[1]
Zonal Wind (u), ERA5, ERA-Interim, ]
) o ) ) 6-hourly (ERA-Interim)
Atmospheric Fluxes Meridional Wind (v) at MERRA-2, Climate

multiple levels

Model Output

[1]

Evaporation,
Surface Fluxes o
Precipitation

ERA5, ERA-Interim,
MERRA-2, Climate
Model Output

3-hourly (ERA-Interim)
[1]

Experimental Protocol: Tracking Moisture Sources

for a Heatwave Event

This section outlines a detailed methodology for a typical research application of WAM2layers:

identifying the terrestrial moisture sources that sustain precipitation during a European

heatwave, a process known as moisture recycling.[1]

1. Objective: To quantify the contribution of different terrestrial and oceanic sources to the

precipitation falling over a specific European region during a defined heatwave period.

2. Study Period and Region Definition:

» Heatwave Identification: Define heatwave periods using meteorological data (e.g., daily

maximum temperature exceeding a certain percentile for a minimum number of consecutive

days). For this example, 20 heatwave periods between 1979 and 2018 are selected.[1]

e Tagging Region: Define the geographical boundaries of the region of interest where

precipitation will be tracked (e.g., Northern, Western, or Southern Europe).[1]

3. Input Data Preparation:

o Data Source: Utilize the ERA-Interim reanalysis dataset provided by the ECMWEF.[1]
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» Variable Extraction: Retrieve all required variables (see table above) at a 1.5° x 1.5° spatial
resolution and 6-hourly temporal resolution (3-hourly for evaporation and precipitation).[1]

» Preprocessing: Run the WAM2layers preprocessing scripts. This step calculates the
necessary states (e.g., water content in the upper and lower layers) and fluxes (e.qg.,
horizontal and vertical transport between grid cells) from the raw reanalysis data and
prepares them for the tracking algorithm.

4. Tracking Simulation:
o Mode Selection: Configure the model to run in backward tracking mode.

o Configuration: Create a configuration file specifying the start and end dates of the heatwave
periods, the geographical coordinates of the tagging region (where precipitation is tracked),
the paths to the preprocessed input data, and the desired output location.[5]

o Execution: Run the WAM2layers tracking script from the command line, referencing the
configuration file. The model will ingest the precipitation data over the tagging region for each
time step and calculate the corresponding evaporation source locations.[5]

5. Post-processing and Analysis:

o Output Aggregation: The model output will consist of gridded data showing the amount of
evaporation from each grid cell that contributed to the precipitation in the tagging region.
Aggregate these results over the entire heatwave period.

e Source Attribution: Analyze the aggregated output maps to identify the key terrestrial and
oceanic source regions. Quantify the contribution from specific areas (e.g., forests,
agricultural land, North Atlantic Ocean).[1]

o Comparison: Compare the moisture sources during the heatwave periods to climatological
averages to identify anomalies in atmospheric transport patterns, such as a reduction in
westerly moisture supply and an enhancement of local recycling.[1]

Model Versions and Adaptations
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The official WAM2layers codebase has evolved, and several versions have been adapted by
the research community to work with different input datasets.

Model Version Adapted For Key Characteristics

The original two-layer version,
WAM2Z2layers v1 ERA-Interim an evolution from the single-
layer WAM.[9]

A complete rewrite in Python

with performance optimizations

WAMZ2layers v3 General Use ) )
for high-resolution data.[3][6]
[7]
Versions modified by various
researchers to handle the
] ] specific data structures and
Community Adaptations EC-Earth, MERRA2, ERA5S

levels of different climate
models and reanalysis
products.[12][13]

Assumptions and Future Development

While powerful, WAM2layers operates on a set of key assumptions. The model assumes that
tagged moisture is well-mixed within each of the two atmospheric layers of a grid cell. The
accuracy is also dependent on the quality of the input reanalysis data, which itself is a model-
based product. Furthermore, using the model on a regular latitude-longitude grid near the poles
(>80° N/S) can lead to numerical instability and unphysical results due to the violation of the
Courant-criterion.[14]

Future development is aimed at further improving the model's user-friendliness, expanding
support for more input datasets, and potentially adding new tracking capabilities such as
tracking by distance or time.[5] An ongoing intercomparison study with other moisture tracking
models will help to better understand the effects of different modeling decisions and
assumptions.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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